Cas no 881019-45-0 (4-(1H-pyrrol-3-yl)piperidine)

• Product Name: 4-(1H-pyrrol-3-yl)piperidine
• CAS No: 881019-45-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 4284506
• PubChem ID: 58617596
• Update Time: 2025-05-19

4-(1H-pyrrol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(1H-pyrrol-3-yl)-
• 4-(1H-pyrrol-3-yl)piperidine
• SCHEMBL5320556
• 881019-45-0
• EN300-1854681

• Inchi： 1S/C9H14N2/c1-4-10-5-2-8(1)9-3-6-11-7-9/h3,6-8,10-11H,1-2,4-5H2
• InChI Key： AVGJJXQNFZILJL-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CNC=2)CC1

Computed Properties

• Exact Mass: 150.115698455Da
• Monoisotopic Mass: 150.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27.8Ų

Additional information on 4-(1H-pyrrol-3-yl)piperidine

Introduction to 4-(1H-pyrrol-3-yl)piperidine (CAS No. 881019-45-0)

4-(1H-pyrrol-3-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 881019-45-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom, and it is functionalized with a pyrrole moiety at the 3-position. The structural motif of 4-(1H-pyrrol-3-yl)piperidine makes it a versatile scaffold for the development of biologically active molecules, particularly in the quest for novel therapeutic agents.

The synthesis of 4-(1H-pyrrol-3-yl)piperidine typically involves multi-step organic transformations, often starting from readily available precursors such as pyrrole and piperidine derivatives. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and intramolecular cyclization strategies, have been employed to achieve high yields and enantioselectivity. The introduction of the pyrrole ring into the piperidine backbone enhances the compound's pharmacological potential by introducing additional hydrogen bonding capabilities and electronic properties that can modulate receptor interactions.

In recent years, 4-(1H-pyrrol-3-yl)piperidine has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Its structural features make it an attractive candidate for drug discovery programs aimed at modulating neurotransmitter systems, particularly those involving serotonin and dopamine receptors. Preclinical studies have demonstrated that derivatives of 4-(1H-pyrrol-3-yl)piperidine exhibit promising pharmacological activity in models of depression, anxiety, and neurodegenerative disorders.

One of the most compelling aspects of 4-(1H-pyrrol-3-yl)piperidine is its role in the development of next-generation central nervous system (CNS) therapeutics. The compound's ability to cross the blood-brain barrier while maintaining stability has made it a valuable building block for CNS-targeted drugs. Researchers have leveraged its scaffold to design molecules with improved solubility, reduced toxicity, and enhanced binding affinity to therapeutic targets. This has led to several novel candidates entering clinical trials, showcasing the compound's potential as a pharmacophore in drug development.

The medicinal chemistry community has also investigated the structural diversity imparted by 4-(1H-pyrrol-3-yl)piperidine in terms of stereochemistry and functional group modifications. By varying substituents on the piperidine or pyrrole rings, chemists can fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. This flexibility has enabled the creation of libraries of analogs for high-throughput screening (HTS), accelerating the identification of lead compounds with desirable therapeutic profiles.

Recent advances in computational chemistry have further enhanced the utility of 4-(1H-pyrrol-3-yl)piperidine as a drug discovery tool. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level, guiding rational design strategies for optimizing potency and selectivity. These computational approaches have complemented experimental efforts, allowing researchers to predict and validate promising candidates more efficiently.

The application of 4-(1H-pyrrol-3-yl)piperidine extends beyond CNS disorders. Emerging research suggests its relevance in addressing metabolic diseases and inflammatory conditions by modulating key enzymes and signaling pathways. For instance, derivatives of this compound have shown inhibitory activity against enzymes involved in lipid metabolism, making them candidates for treating obesity-related complications. Additionally, their ability to modulate inflammatory cytokine production has opened avenues for exploring their role in chronic inflammatory diseases.

The synthesis and characterization of 4-(1H-pyrrol-3-yl)piperidine have been supported by advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have enabled precise structural elucidation and purity assessment, ensuring that researchers can confidently incorporate this compound into complex synthetic schemes. High-resolution NMR studies have been particularly instrumental in determining stereochemical configurations, which are critical for biological activity.

The future prospects for 4-(1H-pyrrol-3-yl)piperidine are promising, with ongoing research focusing on expanding its applications in drug discovery. Collaborative efforts between academia and industry are driving innovation by combining expertise in synthetic chemistry, pharmacology, and bioinformatics. As our understanding of disease mechanisms deepens, compounds derived from 4-(1H-pyrrol-3-yl)piperidine are expected to play a pivotal role in developing targeted therapies for unmet medical needs.

In conclusion,4-(1H-pyrrol-3-yl)piperidine (CAS No. 881019-45-0) represents a significant advancement in pharmaceutical chemistry as a versatile scaffold for drug development. Its unique structural features have positioned it as a valuable intermediate in designing novel therapeutics targeting neurological disorders, metabolic diseases, and inflammation. With continued innovation in synthetic methodologies and computational tools,4-(1H-pyrrol-3-y)piperidine is poised to remain at the forefront of medicinal chemistry research.